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Compound of Interest

Compound Name: (2-Hydroxyethyl) hydrogen adipate

CAS No.: 94109-19-0

Cat. No.: B1226960
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Executive Summary
Subject: Utilization of (2-Hydroxyethyl) hydrogen adipate (HEHA) as a functional plasticizer

and reactive intermediate in Polyvinyl Chloride (PVC) matrices. Target Audience: Polymer

Scientists, Formulation Chemists, and Medical Device Developers.

Technical Premise: Unlike standard diester plasticizers (e.g., DEHA, DOA) which function

purely through intermolecular lubrication, (2-Hydroxyethyl) hydrogen adipate (CAS 94109-

19-0) is a monoester possessing asymmetric functionality: a hydrophilic hydroxyl group (-OH)

and a reactive carboxylic acid group (-COOH).

This dual functionality places HEHA in a unique niche. It is rarely used as a drop-in primary

plasticizer due to its high polarity and acidity, which can destabilize PVC. Instead, it serves two

advanced roles:

Reactive Precursor: For the in-situ synthesis of high-molecular-weight polymeric plasticizers

(polyesters) that resist migration.
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Functional Additive: To introduce hydrophilicity or specific hydrogen-bonding sites into the

PVC matrix for biomedical applications (e.g., controlled drug release or biodegradable

blends).

Critical Warning: The free carboxylic acid group in HEHA acts as a catalyst for PVC

dehydrochlorination. Strict adherence to the stabilization protocols below is required to prevent

catastrophic polymer degradation during processing.

Chemical Profile & Mechanism
Property Specification Relevance to PVC

Chemical Name
(2-Hydroxyethyl) hydrogen

adipate
Monoester structure

CAS Number 94109-19-0
Distinct from Bis(2-ethylhexyl)

adipate (DEHA)

Molecular Weight ~190.19 g/mol
Low MW promotes rapid fusion

but high migration risk

Functional Groups -COOH (Acid), -OH (Alcohol)

-COOH: Requires

neutralization/stabilization.-

OH: Increases water

extractability.

Solubility Parameter

Higher than PVC (

). Poor compatibility alone;

requires co-plasticizers.

Mechanistic Interaction
Standard plasticizers shield PVC dipoles (Cl-C) with non-polar alkyl chains. HEHA, conversely,

interacts via Hydrogen Bonding.

Advantage: The -OH group can form strong H-bonds with the PVC backbone (Cl atoms),

potentially raising the energy barrier for migration compared to non-polar plasticizers.

Risk: The -COOH group donates protons (
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), which attacks the allylic chlorines in PVC, accelerating thermal degradation
(blackening/crosslinking).

Experimental Protocols
Protocol A: Pre-Compounding Stabilization (Mandatory)
Objective: To neutralize the free acid acidity of HEHA before or during compounding to prevent

PVC degradation.

Materials:

(2-Hydroxyethyl) hydrogen adipate (HEHA)

Acid Scavenger: Epoxidized Soybean Oil (ESO) or Hydrotalcite.

Thermal Stabilizer: Calcium/Zinc (Ca/Zn) stearate complex (Medical Grade).

Workflow:

Acid Value Titration: Determine the Acid Value (mg KOH/g) of your HEHA batch.

Stoichiometric Neutralization: Calculate the equivalent amount of acid scavenger required.

Rule of Thumb: Use 3.0 - 5.0 phr (parts per hundred resin) of ESO for every 10 phr of

HEHA.

Protocol B: Melt Compounding (Brabender / Two-Roll
Mill)
Objective: To incorporate HEHA into a PVC matrix for mechanical evaluation.

Formulation Table:
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Component Function Loading (phr) Notes

PVC Resin Base Polymer 100.0
K-Value 65-70

(Suspension)

HEHA Functional Plasticizer 10.0 - 30.0
Limit to <30 phr to

avoid exudation

DOTP / DINCH Co-Plasticizer 10.0 - 20.0 Improves compatibility

Ca/Zn Stabilizer Thermal Stability 3.0 - 4.0
CRITICAL: High

loading required

ESO
Co-

stabilizer/Scavenger
5.0

Neutralizes HEHA

acidity

Stearic Acid Lubricant 0.3 External release agent

Step-by-Step Procedure:

Dry Blending (Cold):

Add PVC resin to a high-speed mixer.

Add Ca/Zn stabilizer and mix at low speed.

Pre-mix: In a separate beaker, mix HEHA, ESO, and the Co-Plasticizer.

Slowly pour the liquid pre-mix into the PVC resin while mixing at 60°C.

Mix until a "dry blend" (free-flowing powder) is achieved (approx. 80-90°C).

Melt Processing (Two-Roll Mill):

Set Temperature: Front Roll: 160°C | Back Roll: 155°C.

Note: Keep temps <170°C. HEHA is volatile and acidic; high heat risks degradation.

Milling: Add the dry blend to the nip. Band the material.
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Cross-Blending: Cut and fold the sheet 3-5 times to ensure homogeneity.

Time: Process for maximum 5-7 minutes.

Compression Molding:

Press the milled sheets at 165°C / 100 bar for 3 minutes to form test plaques (1-2mm

thick).

Protocol C: Migration & Leaching Evaluation
Objective: To quantify the stability of HEHA in the matrix, crucial for medical device safety (ISO

10993).

Methodology:

Specimen Prep: Cut 50mm x 50mm x 1mm plaques. Weigh (

).

Immersion:

Simulant A: Distilled Water (37°C, 72 hours) - Mimics body fluids/hydrophilicity.

Simulant B: Ethanol/Water (1:1) - Mimics drug vehicles.

Drying: Remove samples, wipe dry, and place in a vacuum oven at 40°C for 24 hours.

Calculation:

Interpretation: High weight loss (>5%) in water indicates HEHA is migrating to the surface,

confirming its potential for hydrophilic surface modification but flagging a risk for long-term

structural stability.

Visualizations & Logic Pathways
Figure 1: Reactive Compounding Workflow
This diagram illustrates the critical decision points when using an acidic monoester like HEHA.
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Start: HEHA Raw Material

Check Acid Value (AV)

Is AV > 5 mg KOH/g?

Step 1: Pre-Neutralization
(Mix with ESO/Hydrotalcite)

Yes (High Risk)

Step 1: Direct Dry Blending
(Low Acid Grade)

No

Step 2: Melt Compounding
(Max Temp 165°C)

CRITICAL: Add Ca/Zn Stabilizer
(>3.0 phr)

Required Additive

Step 3: Migration Testing
(Water/Ethanol)

Outcome: Hydrophilic PVC Matrix

Click to download full resolution via product page

Caption: Decision tree for processing acidic plasticizers. High Acid Value requires pre-

neutralization to prevent PVC degradation.

References & Grounding
Chemical Identity & Properties:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1226960/docs?utm_src=pdf-body-img#technical-guide-2-hydroxyethyl-hydrogen-adipate-in-pvc-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226960?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Source: BenchChem. "(2-Hydroxyethyl) hydrogen adipate | CAS 94109-19-0".

URL:

Plasticizer Evaluation Protocols:

Source: ASTM International. "ASTM D2240 - Standard Test Method for Rubber Property—

Durometer Hardness".

Source: ISO.[1] "ISO 182-3: Determination of the tendency of compounds and products

based on vinyl chloride homopolymers and copolymers to evolve hydrogen chloride".

Toxicity & Safety (Adipates):

Source: National Institutes of Health (NIH). "Di(2-ethylhexyl) adipate - Industrial Chemicals

Safety".

URL:

Bio-based/Reactive Plasticizers:

Source: MDPI Polymers. "Development of a Highly Efficient Environmentally Friendly

Plasticizer".

URL:

Medical Device Regulation:

Source: European Commission. "Medical Devices Containing DEHP Plasticised PVC;

Neonates and Other Groups Possibly at Risk".

URL:

Disclaimer: This protocol involves the use of chemicals that may be corrosive or reactive.[2][3]

Always consult the specific Safety Data Sheet (SDS) for (2-Hydroxyethyl) hydrogen adipate
before handling. The "Hydrogen" designation indicates a free acid group; standard PVC

stabilizers (Ca/Zn) must be adjusted accordingly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1226960?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/3254/Application_Notes_and_Protocols_for_Adipate_Based_Plasticizers_in_PVC_Formulations.pdf
https://ipexna.com/wp-content/uploads/2022/08/chemical-guide-caen-ipex-pvc.pdf
https://www.fishersci.com/store/msds?partNumber=AC334082500&productDescription=2-HYDROXYETHYL+ACRYLATE+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1226960/docs#technical-guide-2-hydroxyethyl-hydrogen-adipate-in-pvc-formulations
https://www.benchchem.com/product/b1226960/docs#technical-guide-2-hydroxyethyl-hydrogen-adipate-in-pvc-formulations
https://www.benchchem.com/product/b1226960/docs#technical-guide-2-hydroxyethyl-hydrogen-adipate-in-pvc-formulations
https://www.benchchem.com/product/b1226960/docs#technical-guide-2-hydroxyethyl-hydrogen-adipate-in-pvc-formulations
https://www.benchchem.com/product/b1226960?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226960?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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